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Compound of Interest

Compound Name: Chlorodiethylphosphine

CAS No.: 686-69-1

Cat. No.: B1584981

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point and density of

chlorodiethylphosphine (CAS No. 686-69-1), a key intermediate in various chemical

syntheses. This document outlines its core physicochemical properties, details experimental

protocols for their determination, and presents a generalized workflow for such

characterization.

Core Physicochemical Data
The boiling point and density of chlorodiethylphosphine are critical parameters for its

handling, purification, and use in synthetic chemistry. The following table summarizes these

properties based on available literature data.
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Property Value Conditions

Boiling Point 131-134 °C
At 760 mmHg (Atmospheric

Pressure)

Density 1.023 g/mL At 25 °C

1.0233 g/cm³ At 20 °C

Experimental Protocols
Accurate determination of boiling point and density is fundamental in chemical research. The

following sections describe standardized methodologies applicable to

chlorodiethylphosphine. Given the air and moisture sensitivity of chlorodiethylphosphine,

all procedures should be conducted under an inert atmosphere (e.g., nitrogen or argon).[1]

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[2] For a compound like chlorodiethylphosphine, several methods can be

employed.

1. Simple Distillation Method:

This method is suitable when a sufficient quantity of the sample (typically >5 mL) is available.

[2][3]

Apparatus: A standard simple distillation apparatus is assembled, including a distilling flask,

a condenser, a receiving flask, and a thermometer. The thermometer bulb should be

positioned so that its top is level with the bottom of the side-arm of the distilling flask.

Procedure:

The distilling flask is charged with chlorodiethylphosphine and a few boiling chips or a

magnetic stir bar to ensure smooth boiling.

The liquid is heated gently.
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The temperature is recorded when the vapor condensation ring is stable on the

thermometer bulb and there is a steady rate of distillation. This temperature represents the

boiling point.

The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

[2]

2. Thiele Tube Method (Micro-Boiling Point Determination):

This method is ideal for small sample volumes.[3][4]

Apparatus: A Thiele tube, a thermometer, a small test tube, and a capillary tube sealed at

one end.

Procedure:

A small amount of chlorodiethylphosphine is placed in the small test tube.

The sealed capillary tube is inverted and placed into the test tube with the open end

submerged in the liquid.

The test tube is attached to the thermometer, and the assembly is placed in the Thiele

tube containing mineral oil.

The Thiele tube is heated gently, causing a stream of bubbles to emerge from the capillary

tube.

Heating is discontinued, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to be drawn into the

capillary tube.[3]

Determination of Density
The density of a substance is its mass per unit volume. For liquids like

chlorodiethylphosphine, this can be determined using a pycnometer or a digital density

meter.
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1. Pycnometer Method:

Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), an analytical balance.

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately determined.

The pycnometer is filled with distilled water of a known temperature and its mass is

recorded. This allows for the calibration of the pycnometer's volume.

The pycnometer is emptied, dried, and then filled with chlorodiethylphosphine at the

same temperature.

The mass of the pycnometer filled with chlorodiethylphosphine is determined.

The density is calculated by dividing the mass of the chlorodiethylphosphine by the

volume of the pycnometer.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the determination of the boiling

point and density of a liquid chemical compound.
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Caption: Generalized workflow for determining the boiling point and density of a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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